Cas no 98665-09-9 (methyl lucidenate D)

methyl lucidenate D structure
methyl lucidenate D structure
Product Name:methyl lucidenate D
CAS No:98665-09-9
MF:C30H40O8
MW:528.633810043335
CID:2018462
PubChem ID:21633083
Update Time:2025-04-21

methyl lucidenate D Chemical and Physical Properties

Names and Identifiers

    • methyl lucidenate D
    • methyl lucidenate D2
    • 98665-09-9
    • AKOS040763077
    • CHEMBL464338
    • methyl (4R)-4-[(5R,10S,12S,13R,14R,17R)-12-acetyloxy-4,4,10,13,14-pentamethyl-3,7,11,15-tetraoxo-2,5,6,12,16,17-hexahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
    • methyl (4R)-4-((5R,10S,12S,13R,14R,17R)-12-acetyloxy-4,4,10,13,14-pentamethyl-3,7,11,15-tetraoxo-2,5,6,12,16,17-hexahydro-1H-cyclopenta(a)phenanthren-17-yl)pentanoate
    • Inchi: 1S/C30H40O8/c1-15(9-10-22(35)37-8)17-13-21(34)30(7)23-18(32)14-19-27(3,4)20(33)11-12-28(19,5)24(23)25(36)26(29(17,30)6)38-16(2)31/h15,17,19,26H,9-14H2,1-8H3/t15-,17-,19+,26-,28+,29+,30+/m1/s1
    • InChI Key: JOFJXWXVPFAZPK-XULWGOJYSA-N
    • SMILES: O(C(C)=O)[C@@H]1C(C2=C(C(C[C@H]3C(C)(C)C(CC[C@@]32C)=O)=O)[C@]2(C)C(C[C@H]([C@H](C)CCC(=O)OC)[C@]21C)=O)=O

Computed Properties

  • Exact Mass: 528.27231823g/mol
  • Monoisotopic Mass: 528.27231823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 7
  • Complexity: 1180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • Color/Form: Powder

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